1. Home
  2. Product
  3. Reference Standards
  4. Geranylacetone
Geranylacetone Geranylacetone Geranyl acetone is a monoterpene ketone in which an (E)-geranyl group is bonded to one of the alpha-methyls of acetone. It is a component of essential oils from various plants including Nelumbo nucifera. It has a role as a flavouring agent, a fragrance, a volatile oil component and a plant metabolite. It contains a geranyl group.
Brand Name: Vulcanchem
CAS No.: 3796-70-1
VCID: VC0162166
InChI: InChI=1S/C13H22O/c1-11(2)7-5-8-12(3)9-6-10-13(4)14/h7,9H,5-6,8,10H2,1-4H3/b12-9+
SMILES: CC(=CCCC(=CCCC(=O)C)C)C
Molecular Formula: C13H22O
Molecular Weight: 194.31 g/mol

Geranylacetone

CAS No.: 3796-70-1

Reference Standards

VCID: VC0162166

Molecular Formula: C13H22O

Molecular Weight: 194.31 g/mol

Geranylacetone - 3796-70-1

CAS No. 3796-70-1
Product Name Geranylacetone
Molecular Formula C13H22O
Molecular Weight 194.31 g/mol
IUPAC Name (5E)-6,10-dimethylundeca-5,9-dien-2-one
Standard InChI InChI=1S/C13H22O/c1-11(2)7-5-8-12(3)9-6-10-13(4)14/h7,9H,5-6,8,10H2,1-4H3/b12-9+
Standard InChIKey HNZUNIKWNYHEJJ-FMIVXFBMSA-N
Isomeric SMILES CC(=CCC/C(=C/CCC(=O)C)/C)C
SMILES CC(=CCCC(=CCCC(=O)C)C)C
Canonical SMILES CC(=CCCC(=CCCC(=O)C)C)C
Appearance Liquid
Density 0.861-0.873
Physical Description Colourless slightly yellow liquid; fresh floral but penetrating sweet-rosey aroma
Description Geranyl acetone is a monoterpene ketone in which an (E)-geranyl group is bonded to one of the alpha-methyls of acetone. It is a component of essential oils from various plants including Nelumbo nucifera. It has a role as a flavouring agent, a fragrance, a volatile oil component and a plant metabolite. It contains a geranyl group.
Solubility slightly soluble in water; soluble in oil
sparingly soluble (in ethanol)
Synonyms geranyl acetone
geranylacetone
geranylacetone, (E)-isome
PubChem Compound 1549778
Last Modified Nov 11 2021
   refresh captcha

Mass Molarity Calculator

  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g

Molecular Mass Calculator

Related : Promising Compounds and Repurposed Drugs for COVID-19